Cas no 1183309-99-0 (4-(4-Methyl-1H-pyrazol-1-yl)methylaniline)
4-(4-Methyl-1H-pyrazol-1-yl)methylaniline Chemical and Physical Properties
Names and Identifiers
-
- 4-[(4-Methyl-1H-pyrazol-1-yl)methyl]aniline
- Benzenamine, 4-[(4-methyl-1H-pyrazol-1-yl)methyl]-
- 4-(4-Methyl-1H-pyrazol-1-yl)methylaniline
-
- Inchi: 1S/C11H13N3/c1-9-6-13-14(7-9)8-10-2-4-11(12)5-3-10/h2-7H,8,12H2,1H3
- InChI Key: QWPPDCVKEZUYQW-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(CN2C=C(C)C=N2)C=C1
4-(4-Methyl-1H-pyrazol-1-yl)methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M322793-25mg |
4-[(4-Methyl-1H-pyrazol-1-yl)methyl]aniline |
1183309-99-0 | 25mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M322793-50mg |
4-[(4-Methyl-1H-pyrazol-1-yl)methyl]aniline |
1183309-99-0 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M322793-250mg |
4-[(4-Methyl-1H-pyrazol-1-yl)methyl]aniline |
1183309-99-0 | 250mg |
$ 365.00 | 2022-06-04 | ||
| Enamine | EN300-73709-0.05g |
4-[(4-methyl-1H-pyrazol-1-yl)methyl]aniline |
1183309-99-0 | 95.0% | 0.05g |
$88.0 | 2025-02-20 | |
| Enamine | EN300-73709-0.1g |
4-[(4-methyl-1H-pyrazol-1-yl)methyl]aniline |
1183309-99-0 | 95.0% | 0.1g |
$132.0 | 2025-02-20 | |
| Enamine | EN300-73709-0.25g |
4-[(4-methyl-1H-pyrazol-1-yl)methyl]aniline |
1183309-99-0 | 95.0% | 0.25g |
$188.0 | 2025-02-20 | |
| Enamine | EN300-73709-0.5g |
4-[(4-methyl-1H-pyrazol-1-yl)methyl]aniline |
1183309-99-0 | 95.0% | 0.5g |
$353.0 | 2025-02-20 | |
| Enamine | EN300-73709-1.0g |
4-[(4-methyl-1H-pyrazol-1-yl)methyl]aniline |
1183309-99-0 | 95.0% | 1.0g |
$470.0 | 2025-02-20 | |
| Enamine | EN300-73709-2.5g |
4-[(4-methyl-1H-pyrazol-1-yl)methyl]aniline |
1183309-99-0 | 95.0% | 2.5g |
$923.0 | 2025-02-20 | |
| Enamine | EN300-73709-5.0g |
4-[(4-methyl-1H-pyrazol-1-yl)methyl]aniline |
1183309-99-0 | 95.0% | 5.0g |
$1364.0 | 2025-02-20 |
4-(4-Methyl-1H-pyrazol-1-yl)methylaniline Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 4-(4-Methyl-1H-pyrazol-1-yl)methylaniline
Introduction to 4-(4-Methyl-1H-pyrazol-1-yl)methylaniline (CAS No. 1183309-99-0)
4-(4-Methyl-1H-pyrazol-1-yl)methylaniline, also known by its CAS number 1183309-99-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyrazole ring and an aniline moiety, making it a valuable building block for the synthesis of various bioactive molecules and functional materials.
The chemical formula of 4-(4-Methyl-1H-pyrazol-1-yl)methylaniline is C12H15N3, and its molecular weight is approximately 201.27 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.
In the realm of medicinal chemistry, 4-(4-Methyl-1H-pyrazol-1-yl)methylaniline has been extensively studied for its potential therapeutic applications. Recent research has highlighted its role as a scaffold for the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory conditions.
Beyond its medicinal applications, 4-(4-Methyl-1H-pyrazol-1-yl)methylaniline has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. A recent study published in the Journal of Materials Chemistry C explored the use of this compound in organic field-effect transistors (OFETs), where it showed excellent charge transport properties and stability under various environmental conditions.
The synthesis of 4-(4-Methyl-1H-pyrazol-1-yl)methylaniline can be achieved through several well-established routes. One common method involves the reaction of 4-methylaniline with 4-methylpyrazole in the presence of a suitable catalyst, such as palladium on carbon (Pd/C) or copper(II) acetate. This reaction typically proceeds under mild conditions, yielding high purity products with good yields. The ease of synthesis and the availability of starting materials make this compound readily accessible for both academic and industrial research.
In terms of safety and handling, 4-(4-Methyl-1H-pyrazol-1-yl)methylaniline should be stored in a cool, dry place away from direct sunlight and incompatible substances. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel. It is important to note that while this compound is not classified as a hazardous material, proper personal protective equipment (PPE) should be used to minimize exposure risks.
The future prospects for 4-(4-Methyl-1H-pyrazol-1-yl)methylaniline are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on both healthcare and technology sectors. For example, recent advancements in nanotechnology have opened up new avenues for using this compound in drug delivery systems, where its unique chemical properties can enhance the efficacy and selectivity of therapeutic agents.
In conclusion, 4-(4-Methyl-1H-pyrazol-1-yl)methylaniline (CAS No. 1183309-99-0) is a multifaceted compound with a wide range of potential applications. Its versatility as a building block for drug discovery and materials science makes it an important molecule for researchers and industry professionals alike. As further studies continue to explore its properties and applications, it is likely that new opportunities will emerge, solidifying its position as a key player in these fields.
1183309-99-0 (4-(4-Methyl-1H-pyrazol-1-yl)methylaniline) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)